(2R,3S,4R,5R)-4-[(2R,3R,4S,5R,6R)-5-[(2S,3R,4S,5R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-1-cyclohex-2-enyl]amino]oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,5,6-tetrahydroxy-hexanal

• Molecular Formula: C25H43NO19
• Molecular Weight: 661.6 g/mol
• IUPAC Name: (2R,3S,4R,5R)-4-[(2R,3R,4S,5R,6R)-5-[(2S,3R,4S,5R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino]oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,5,6-tetrahydroxyhexanal
• InChI: InChI=1S/C25H43NO19/c27-2-7-1-8(15(35)18(38)14(7)34)26-13-11(5-30)42-24(20(40)17(13)37)45-23-12(6-31)43-25(21(41)19(23)39)44-22(10(33)4-29)16(36)9(32)3-28/h1,3,8-27,29-41H,2,4-6H2/t8-,9-,10+,11?,12+,13-,14+,15-,16-,17-,18-,19-,20+,21+,22+,23-,24-,25+/m0/s1
• InChI Key: SWCIZDWVIVXZIC-GBIUFAMQSA-N
• Isomeric SMILES: C1=C([C@H]([C@@H]([C@H]([C@H]1N[C@@H]2[C@@H]([C@H]([C@@H](OC2CO)O[C@H]3[C@H](O[C@@H]([C@@H]([C@@H]3O)O)O[C@H]([C@@H](CO)O)[C@H]([C@H](C=O)O)O)CO)O)O)O)O)O)CO
• Canonical SMILES: C1=C(C(C(C(C1NC2C(OC(C(C2O)O)OC3C(OC(C(C3O)O)OC(C(CO)O)C(C(C=O)O)O)CO)CO)O)O)O)CO

Description

The compound (2R,3S,4R,5R)-4-[(2R,3R,4S,5R,6R)-5-[(2S,3R,4S,5R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-1-cyclohex-2-enyl]amino]oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,5,6-tetrahydroxy-hexanal is a complex organic molecule characterized by multiple hydroxyl groups and a unique amino-cyclohexene structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves multiple steps, each requiring precise control of stereochemistry. The process typically begins with the preparation of the cyclohexene derivative, which is then functionalized with hydroxyl groups through a series of oxidation and reduction reactions. The amino group is introduced via nucleophilic substitution, followed by the attachment of the oxan-2-yl moieties through glycosylation reactions.

Industrial Production Methods

Industrial production of this compound would likely involve large-scale synthesis using automated reactors to ensure consistency and efficiency. Key steps would include the use of chiral catalysts to control stereochemistry and high-performance liquid chromatography (HPLC) for purification.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxyl groups, to form ketones or aldehydes.

Reduction: Reduction reactions can convert carbonyl groups back to hydroxyl groups.

Substitution: Nucleophilic substitution reactions can modify the amino group or introduce new functional groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Nucleophiles: Ammonia (NH₃), amines

Major Products

Scientific Research Applications

Chemistry

In chemistry, this compound serves as a model for studying complex stereochemical interactions and reaction mechanisms. Its multiple chiral centers make it an excellent subject for research in asymmetric synthesis and chiral resolution.

Biology

Biologically, the compound’s hydroxyl and amino groups allow it to interact with various biomolecules, making it useful in studying enzyme-substrate interactions and cellular signaling pathways.

Medicine

In medicine, the compound’s unique structure could be explored for its potential as a therapeutic agent, particularly in targeting specific enzymes or receptors involved in disease processes.

Industry

Industrially, the compound could be used in the development of new materials, such as polymers with specific functional properties, or as a precursor in the synthesis of more complex molecules.

Mechanism of Action

The compound exerts its effects primarily through interactions with specific molecular targets, such as enzymes or receptors. The hydroxyl groups can form hydrogen bonds, while the amino group can participate in ionic interactions. These interactions can modulate the activity of the target molecules, influencing various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• **(2R,3S,4R,5R)-4-[(2R,3R,4S,5R,6R)-5-[(2S,3R,4S,5R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-1-cyclohex-2-enyl]amino]oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,5,6-tetrahydroxy-hexanal
• **this compound

Uniqueness

The compound’s uniqueness lies in its specific arrangement of hydroxyl and amino groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable subject for further research.